Cas no 1804683-63-3 (3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid
• CAS No: 1804683-63-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4854841
• Update Time: 2025-06-13

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-4-2-3(7(9)10)5(11)6(12-4)8(13)14/h2,7H,11H2,1H3,(H,13,14)
• InChI Key： BLFYIVCPIMYETI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)O)C=1N)OC)F

Computed Properties

• Exact Mass: 218.05029845 g/mol
• Monoisotopic Mass: 218.05029845 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4
• Molecular Weight: 218.16

Additional information on 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

Introduction to 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1804683-63-3)

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1804683-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid lies in its versatility as a building block in synthetic chemistry. The combination of functional groups in its molecular structure allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. In recent years, there has been growing interest in pyridine-based compounds due to their role as key intermediates in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The amino group at the 3-position and the carboxylic acid moiety at the 2-position provide opportunities for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the difluoromethyl group enhances metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent studies have highlighted the importance of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By developing selective kinase inhibitors, researchers aim to disrupt abnormal signaling pathways and restore normal cellular function.

The methoxy group at the 6-position of the pyridine ring contributes to the compound's solubility and bioavailability, which are essential factors for any potential therapeutic agent. Furthermore, the presence of multiple functional groups allows for diverse chemical transformations, such as coupling reactions, cyclization, and functional group interconversions, which are commonly employed in drug discovery pipelines.

In academic research, 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid has been utilized as a key intermediate in the synthesis of more complex pyridine derivatives with specific biological activities. For instance, researchers have explored its use in developing compounds that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The ability to modify its structure while retaining its core pharmacophore has made it a valuable tool for medicinal chemists.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead molecule for drug development. By leveraging computational methods such as virtual screening and structure-based drug design, researchers can identify novel analogs of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid that may possess enhanced potency and selectivity. These efforts are crucial for addressing unmet medical needs and improving patient outcomes.

Moreover, the environmental impact of using 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid as an intermediate has been considered in recent studies. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Such green chemistry approaches are increasingly important in pharmaceutical manufacturing to ensure environmental responsibility.

The future prospects of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. As our understanding of disease mechanisms continues to evolve, new opportunities will arise for utilizing this compound and its derivatives to address complex medical challenges.

In conclusion, 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS No. 1804683-63-3) is a versatile and valuable compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration as a building block for novel therapeutic agents. With continued research and innovation, this compound is poised to play a crucial role in advancing drug discovery and improving human health.